Cas no 887595-87-1 (3-Azetidinecarboxylicacid, 1-(2-aminophenyl)-, methyl ester)

3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester is a heterocyclic compound featuring an azetidine ring fused with a 2-aminophenyl group and a methyl ester functionality. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both an amine and ester group allows for versatile derivatization, enabling applications in the development of bioactive molecules, peptidomimetics, and small-molecule inhibitors. Its rigid azetidine core contributes to conformational constraint, enhancing binding affinity in drug design. The compound is typically handled under controlled conditions due to its reactive functional groups. Suitable for researchers exploring novel scaffolds in medicinal chemistry and material science.
3-Azetidinecarboxylicacid, 1-(2-aminophenyl)-, methyl ester structure
887595-87-1 structure
Product Name:3-Azetidinecarboxylicacid, 1-(2-aminophenyl)-, methyl ester
CAS No:887595-87-1
MF:C11H14N2O2
MW:206.241062641144
CID:713869
PubChem ID:53402482
Update Time:2025-10-22

3-Azetidinecarboxylicacid, 1-(2-aminophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinecarboxylicacid, 1-(2-aminophenyl)-, methyl ester
    • 1-(2-Amino-phenyl)-azetidine-3-carboxylic acid methyl ester
    • Methyl 1-(2-aminophenyl)azetidine-3-carboxylate
    • 887595-87-1
    • SB51778
    • A861470
    • Methyl1-(2-aminophenyl)azetidine-3-carboxylate
    • SCHEMBL3435988
    • DTXSID30695004
    • MDL: MFCD07787204
    • Inchi: 1S/C11H14N2O2/c1-15-11(14)8-6-13(7-8)10-5-3-2-4-9(10)12/h2-5,8H,6-7,12H2,1H3
    • InChI Key: RDSNRPRBBXFCRU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CN(C2C=CC=CC=2N)C1)=O

Computed Properties

  • Exact Mass: 206.106
  • Monoisotopic Mass: 206.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 55.6Ų

3-Azetidinecarboxylicacid, 1-(2-aminophenyl)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019122758-1g
Methyl 1-(2-aminophenyl)azetidine-3-carboxylate
887595-87-1 95%
1g
$590.72 2023-08-31
Chemenu
CM200201-1g
Methyl 1-(2-aminophenyl)azetidine-3-carboxylate
887595-87-1 95%
1g
$*** 2023-05-29
Chemenu
CM200201-1g
Methyl 1-(2-aminophenyl)azetidine-3-carboxylate
887595-87-1 95%
1g
$659 2021-06-09
Ambeed
A551294-1g
Methyl 1-(2-aminophenyl)azetidine-3-carboxylate
887595-87-1 95+%
1g
$579.0 2025-04-15

Additional information on 3-Azetidinecarboxylicacid, 1-(2-aminophenyl)-, methyl ester

Introduction to 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester (CAS No. 887595-87-1) and Its Emerging Applications in Chemical Biology

The compound 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester, identified by the CAS number 887595-87-1, represents a novel heterocyclic molecule with significant potential in the field of chemical biology and drug discovery. This compound belongs to the azetidine class of scaffolds, which are known for their structural versatility and biological relevance. The presence of a phenyl ring substituted with an amino group at the 1-position and a methyl ester at the 3-position enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of azetidine derivatives in developing therapeutic agents. The structural motif of azetidine is particularly attractive due to its ability to mimic more complex cyclic structures while maintaining a manageable size and flexibility. This characteristic makes it an ideal scaffold for designing molecules that can interact with biological targets with high specificity. The 1-(2-aminophenyl)- substituent in 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester introduces a hydrogen bond donor capability, which is crucial for optimizing binding affinity to protein targets.

In the context of drug discovery, the methyl ester functionality at the 3-position of the azetidine ring provides an additional degree of chemical diversity. Ester groups are frequently employed in medicinal chemistry due to their ease of modification and their ability to influence both solubility and metabolic stability. The incorporation of this moiety into the 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester structure suggests that it may exhibit favorable pharmacokinetic properties, which are essential for successful clinical translation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex bioactive molecules. The azetidine core can serve as a building block for generating libraries of derivatives through various chemical transformations. For instance, the hydrolysis of the methyl ester can yield a corresponding carboxylic acid, which can then be further functionalized via amide coupling reactions or other methods. This adaptability makes 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester a valuable asset in synthetic chemistry and drug design.

Recent studies have begun to explore the biological activity of azetidine derivatives, particularly those with aromatic substituents. The 2-aminophenyl group in 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester is particularly noteworthy, as it has been shown to enhance binding interactions with certain enzymes and receptors. This substitution pattern is reminiscent of known pharmacophores found in therapeutic agents used to treat conditions such as cancer and inflammatory diseases. Consequently, this compound warrants further investigation as a potential lead compound for novel therapeutics.

The synthesis of 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester presents an interesting challenge due to the inherent reactivity of the azetidine ring. However, modern synthetic methodologies have made significant strides in facilitating the construction of such heterocycles. Techniques such as transition-metal-catalyzed cycloadditions and enzymatic resolutions have enabled chemists to access complex azetidine derivatives with high efficiency and selectivity. These advancements are likely to accelerate the development of new derivatives based on this scaffold.

From a computational chemistry perspective, virtual screening approaches have been employed to identify potential binding partners for 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester. Molecular docking studies have suggested that this compound may interact with targets such as kinases and proteases, which are implicated in various disease pathways. These computational predictions provide a rational basis for designing experiments aimed at validating its biological activity in vitro and in vivo.

The potential applications of 3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-, methyl ester extend beyond traditional drug discovery. Its unique structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. Additionally, its ability to undergo diverse chemical transformations suggests that it could serve as a platform for developing novel materials with tailored properties.

In conclusion,3-Azetidinecarboxylic acid, 1-(2-aminophenyl)-,methyl ester (CAS No. 887595-87-1) represents a structurally intriguing molecule with significant promise in multiple domains of chemical biology and synthetic chemistry. Its combination of functional groups offers opportunities for designing molecules with enhanced biological activity and favorable pharmacokinetic profiles. As research continues to uncover new applications for azetidine derivatives,this compound is poised to play an important role in future therapeutic developments.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.